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Compound of Interest

Compound Name:
2-(tert-Butyl)isothiazolidine 1,1-

dioxide

Cat. No.: B1288603 Get Quote

2-(tert-butyl)isothiazolidine 1,1-dioxide: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(tert-butyl)isothiazolidine 1,1-dioxide, a member of the sultam class of compounds, is a

heterocyclic organic molecule of growing interest in the fields of medicinal chemistry and drug

discovery. Sultams, which are cyclic sulfonamides, are recognized for their diverse biological

activities and are scaffolds for the development of novel therapeutic agents. This technical

guide provides a detailed overview of the known physical and chemical properties of 2-(tert-
butyl)isothiazolidine 1,1-dioxide, including its synthesis, reactivity, and potential biological

significance.

Core Physical and Chemical Properties
While extensive experimental data for 2-(tert-butyl)isothiazolidine 1,1-dioxide is not widely

published, the following information has been compiled from available sources.

Table 1: Physical and Chemical Properties of 2-(tert-butyl)isothiazolidine 1,1-dioxide
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Property Value Source(s)

Molecular Formula C₇H₁₅NO₂S [1]

Molecular Weight 177.26 g/mol [1]

CAS Number 34693-41-9 [1][2]

Appearance
Not specified in available

literature.

Melting Point
Not specified in available

literature.

Boiling Point
Not specified in available

literature.

Solubility
Not specified in available

literature.

Storage Conditions
Sealed in a dry environment at

2-8°C.
[2]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-(tert-butyl)isothiazolidine 1,1-
dioxide is not explicitly available in the reviewed literature. However, general methods for the

synthesis of isothiazolidine 1,1-dioxide libraries and related sultam structures can provide a

foundational approach for its preparation. These methods often involve cyclization reactions of

appropriate precursors.

One general approach involves the intramolecular cyclization of vinyl sulfonamides. For

instance, α-amino acid esters can be sulfonylated with (2-chloroethyl)sulfonyl chloride to yield

alkyl 2-((vinylsulfonyl)amino)carboxylates. Subsequent intramolecular carbo-Michael reaction,

mediated by a base such as sodium hydride, can afford the isothiazolidine-1,1-dioxide ring

system.[3]

Another strategy that could be adapted is the aza-Michael addition of an amine to a suitable

acceptor. For example, the synthesis of isothiazolidine 1,1-dioxide libraries has been achieved

through the reaction of a 2-(prop-2-yn-1-yl)-2,3-dihydroisothiazole 1,1-dioxide core with various
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amines in the presence of a catalyst like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).[4] To

synthesize the target compound, tert-butylamine could be used as the amine nucleophile in a

similar reaction setup.

Hypothetical Experimental Workflow for Synthesis

The following diagram illustrates a generalized workflow that could be adapted for the

synthesis of 2-(tert-butyl)isothiazolidine 1,1-dioxide, based on common sultam synthesis

strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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